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Compound of Interest

Compound Name: JNJ-46356479

Cat. No.: B15574158 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides guidance on the safe handling of JNJ-46356479, a

research chemical. Since a specific Safety Data Sheet (SDS) is not publicly available, these

recommendations are based on general best practices for handling novel chemical compounds

of unknown toxicity. All laboratory personnel must be trained in general chemical safety and

should consult with their institution's Environmental Health and Safety (EHS) department for

specific guidance.

Hazard Assessment
JNJ-46356479 is a solid powder intended for research use only. While it may be shipped as a

non-hazardous chemical, the toxicological properties have not been fully investigated.

Therefore, it should be handled as a potentially hazardous substance. All substances of

unknown toxicity should be treated as toxic.

Personal Protective Equipment (PPE)
The minimum required PPE for handling JNJ-46356479 is outlined below. A work area and

process-specific risk assessment is necessary to determine if additional PPE is required.[1]
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PPE Category Minimum Requirement Specifications

Hand Protection Disposable Nitrile Gloves

Minimum of two pairs (double-

gloving) is recommended.[1]

Change gloves immediately if

contaminated.

Eye Protection
Safety Glasses with Side

Shields

Must be ANSI Z87.1 compliant.

[2]

Body Protection Laboratory Coat
Standard lab coat to protect

clothing and skin.[3]

Foot Protection Closed-toe Shoes
Prevents injuries from spills or

dropped objects.[3]

For procedures with a risk of aerosol generation or splashing, the following additional PPE is

required:

PPE Category
Requirement for
Aerosol/Splash Risk

Specifications

Eye and Face Protection
Safety Goggles and Face

Shield

Goggles provide a seal around

the eyes. A face shield protects

the entire face and should be

worn in addition to goggles.[1]

[3]

Respiratory Protection Respirator

Required when working with

volatile chemicals or in poorly

ventilated areas. The type of

respirator depends on the

chemical's properties and

concentration.[3]

Operational Plan: Handling Procedures
3.1. Engineering Controls:
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All work with solid JNJ-46356479 should be conducted in a certified chemical fume hood to

minimize inhalation exposure.

Use a containment device (e.g., a glove box) for procedures with a high potential for

aerosolization.

3.2. Step-by-Step Handling Protocol:

Preparation: Before handling, ensure the work area is clean and uncluttered. Assemble all

necessary equipment and reagents.

Donning PPE: Put on all required PPE as detailed in the tables above.

Weighing: If weighing the solid compound, do so within a fume hood or other ventilated

enclosure. Use a tared weigh boat.

Dissolving: If preparing a solution, add the solvent to the weighed compound slowly to avoid

splashing.

Handling Solutions: When working with solutions of JNJ-46356479, always use appropriate

chemical-resistant gloves and eye protection.

Post-Handling: After handling, decontaminate the work area. Remove PPE in the correct

order to avoid cross-contamination. Wash hands thoroughly with soap and water.

Disposal Plan
All waste containing JNJ-46356479 must be treated as hazardous waste.

4.1. Waste Segregation and Collection:

Solid Waste: Collect all solid waste contaminated with JNJ-46356479 (e.g., used weigh

boats, contaminated gloves, paper towels) in a dedicated, labeled hazardous waste

container.

Liquid Waste: Collect all liquid waste containing JNJ-46356479 in a sealed, properly labeled,

and chemical-resistant container. Do not mix with incompatible wastes.[4]
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Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container.[5]

4.2. Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name "JNJ-46356479".[6]

Store waste containers in a designated, secure area away from general laboratory traffic.

Ensure liquid waste containers are stored in secondary containment to prevent spills.[4]

4.3. Final Disposal:

Arrange for professional disposal through your institution's EHS department.[5] Do not

dispose of JNJ-46356479 down the drain or in regular trash.[7]

Experimental Protocols
As no specific experimental protocols involving JNJ-46356479 were cited, a generalized

workflow for handling a novel research chemical is provided below.
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Caption: Workflow for Handling JNJ-46356479.
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Caption: Disposal Plan for JNJ-46356479 Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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